Cas no 52262-37-0 (4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol)
52262-37-0 structure
Product Name:4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol
CAS No:52262-37-0
MF:C10H12BrNO3
MW:274.11118221283
CID:2830211
PubChem ID:71442127
Update Time:2025-04-21
4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- DTXSID80851032
- 4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol
- 52262-37-0
- DTXCID20801773
-
- Inchi: 1S/C10H12BrNO3/c1-5(2)7-4-8(11)6(3)9(10(7)13)12(14)15/h4-5,13H,1-3H3
- InChI Key: QAMOGNHKCFWJAI-UHFFFAOYSA-N
- SMILES: BrC1C(C)=C(C(=C(C=1)C(C)C)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 273.00006Da
- Monoisotopic Mass: 273.00006Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 66.1Ų
4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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